4-Bromo-2,7-dimethoxy-3H-phenothiazin-3-one

• CAS No.: 93211-49-5
• Product Name: 4-Bromo-2,7-dimethoxy-3H-phenothiazin-3-one
• Molecular Formula: C14H10BrNO3S
• Molecular Weight: 352.2 g/mol
• IUPAC Name: 4-bromo-2,7-dimethoxyphenothiazin-3-one
• Standard InChI: InChI=1S/C14H10BrNO3S/c1-18-7-3-4-8-11(5-7)20-14-9(16-8)6-10(19-2)13(17)12(14)15/h3-6H,1-2H3
• Standard InChIKey: YADZEEVOBOJZRG-UHFFFAOYSA-N
• SMILES: COC1=CC2=C(C=C1)N=C3C=C(C(=O)C(=C3S2)Br)OC
• Canonical SMILES: COC1=CC2=C(C=C1)N=C3C=C(C(=O)C(=C3S2)Br)OC
• Appearance: Solid powder
• Description: L-651392 is a leukotriene inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4-bromo-2,7-dimethoxy-3H-phenothiazin-3-one; L 651.392; L 651392; L-651,392; L-651392
• Reference: 1: Tardif M, Beauchamp D, Bergeron Y, Lessard C, Gourde P, Bergeron MG. L-651,392, a potent leukotriene inhibitor, controls inflammatory process in Escherichia coli pyelonephritis. Antimicrob Agents Chemother. 1994 Jul;38(7):1555-60. PubMed PMID: 7979288; PubMed Central PMCID: PMC284592.; 2: Huber W, Trautmann M, Becker I, Schenck U, Peskar BM, Schepp W. Leukotriene B4 and C4 production in isolated rat gastric mucosal cells. Am J Physiol. 1993 Dec;265(6 Pt 1):G1021-8. PubMed PMID: 8279553.; 3: Igarashi Y, Lundgren JD, Shelhamer JH, Kaliner MA, White MV. Effects of inhibitors of arachidonic acid metabolism on serotonin release from rat basophilic leukemia cells. Immunopharmacology. 1993 Mar-Apr;25(2):131-44. PubMed PMID: 8500985.; 4: Kuratomi Y, Lefferts PL, Christman BW, Parker RE, Smith WG, Mueller RA, Snapper JR. Effect of a 5-lipoxygenase inhibitor on endotoxin-induced pulmonary dysfunction in awake sheep. J Appl Physiol (1985). 1993 Feb;74(2):596-605. PubMed PMID: 8384614.; 5: Leikauf GD. Mechanisms of aldehyde-induced bronchial reactivity: role of airway epithelium. Res Rep Health Eff Inst. 1992 Feb;(49):1-35. PubMed PMID: 1315139.; 6: Phillips C. Induction of leukotriene production before antigen challenge enhances antibody affinity in genetically selected mice. Cell Immunol. 1991 Aug;136(1):173-84. PubMed PMID: 2060019.; 7: Zhang S, Myers S, Castro GA. Inhibition of anaphylaxis-evoked intestinal fluid secretion by the dual application of an H1 antagonist and cyclooxygenase inhibitor. Gastroenterology. 1991 Apr;100(4):922-8. PubMed PMID: 1705907.; 8: Cabrol D, Dallot E, Bienkiewicz A, el Alj A, Sedbon E, Cedard L. Cyclooxygenase and lipoxygenase inhibitors--induced changes in the distribution of glycosaminoglycans in the pregnant rat uterine cervix. Prostaglandins. 1990 May;39(5):515-23. PubMed PMID: 2112771.; 9: Pignol B, Henane S, Chaumeron S, Mencia-Huerta JM, Braquet P. Modulation of the priming effects of platelet-activating factor on the release of interleukin-1 from lipopolysaccharide-stimulated rat spleen macrophages. J Lipid Mediat. 1990;2 Suppl:S93-9. PubMed PMID: 2133288.; 10: Zhang S, Castro GA. Involvement of type I hypersensitivity in rapid rejection of Trichinella spiralis from adult rats. Int Arch Allergy Appl Immunol. 1990;93(2-3):272-9. PubMed PMID: 2099353.; 11: Mattila P, Renkonen R. Gamma-interferon induces prostacyclin and prostaglandin but not lipoxygenase product synthesis in rat endothelial cells. Immunol Lett. 1989 Jul;22(1):59-63. PubMed PMID: 2506125.; 12: Leikauf GD, Doupnik CA, Leming LM, Wey HE. Sulfidopeptide leukotrienes mediate acrolein-induced bronchial hyperresponsiveness. J Appl Physiol (1985). 1989 Apr;66(4):1838-45. PubMed PMID: 2543658.; 13: Leszczynski D, Häyry P. Eicosanoids are regulatory molecules in gamma-interferon-induced endothelial antigenicity and adherence for leucocytes. FEBS Lett. 1989 Jan 2;242(2):383-6. PubMed PMID: 2492473.; 14: Wallace JL, MacNaughton WK, Morris GP, Beck PL. Inhibition of leukotriene synthesis markedly accelerates healing in a rat model of inflammatory bowel disease. Gastroenterology. 1989 Jan;96(1):29-36. PubMed PMID: 2535830.; 15: Opas EE, Argenbright LW, Humes JL. An enzymatic method for distinguishing the stereoisomers of 12-hydroxyeicosatetraenoic acid in human epidermis and psoriatic scale. Br J Dermatol. 1989 Jan;120(1):49-58. PubMed PMID: 2517876.; 16: Perlman MB, Johnson A, Jubiz W, Malik AB. Lipoxygenase products induce neutrophil activation and increase endothelial permeability after thrombin-induced pulmonary microembolism. Circ Res. 1989 Jan;64(1):62-73. PubMed PMID: 2491795.; 17: Prescott MF, McBride CK, Venturini CM, Gerhardt SC. Leukocyte stimulation of intimal lesion formation is inhibited by treatment with diclofenac sodium and dexamethasone. J Cardiovasc Pharmacol. 1989;14 Suppl 6:S76-81. PubMed PMID: 2478829.; 18: Heyd TJ, Perez RV, Trocki O, Alexander JW. Manipulations of arachidonic acid metabolism using a 5-lipoxygenase inhibitor in transfusion-induced immunosuppression. Transplant Proc. 1988 Dec;20(6):1186-9. PubMed PMID: 3144072.; 19: Warner JA, Lichtenstein LM, MacGlashan DW Jr. Effects of a specific inhibitor of the 5-lipoxygenase pathway on mediator release from human basophils and mast cells. J Pharmacol Exp Ther. 1988 Oct;247(1):218-22. PubMed PMID: 3139865.; 20: Jacques CA, Spur BW, Crea AE, Lee TH. The contractile activities of lipoxin A4 and lipoxin B4 for guinea-pig airway tissues. Br J Pharmacol. 1988 Oct;95(2):562-8. PubMed PMID: 2852525; PubMed Central PMCID: PMC1854178.
• PubChem Compound: 122182
• Last Modified: Nov 11 2021